Cas no 1804638-27-4 (5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1804638-27-4
• MF: C₉H₃F₆IN₂O
• MW: 396.027815103531
• CID: 4837695
• Update Time: 2025-10-28

5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H3F6IN2O/c10-8(11,12)6-4(16)3-18-5(1-2-17)7(6)19-9(13,14)15/h3H,1H2
• InChI Key： GNBZKOVTJDFPBB-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC#N)C(=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1804638-27-4)

5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile, identified by its CAS number 1804638-27-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug design. The structural features of this molecule, particularly the presence of an iodine substituent, trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The chemical structure of 5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile encompasses a pyridine core substituted with an iodine atom at the 5-position, a trifluoromethoxy group at the 3-position, and a trifluoromethyl group at the 4-position. The 2-acetonitrile moiety further enhances its reactivity, making it a versatile building block for further functionalization. Such structural motifs are particularly attractive in medicinal chemistry due to their ability to modulate biological pathways and interact with target proteins.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from pyridine derivatives. The unique electronic properties imparted by the fluorinated substituents have been extensively studied for their potential to enhance drug potency, selectivity, and metabolic stability. Specifically, the combination of an iodine atom and multiple fluorinated groups in 5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile provides multiple handles for chemical modification, enabling the synthesis of structurally diverse analogues.

One of the most compelling aspects of this compound is its utility as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, recent studies have highlighted its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The iodine atom at the 5-position allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental tools in constructing complex molecular architectures. Similarly, the electron-withdrawing nature of the trifluoromethyl and trifluoromethoxy groups can fine-tune the electronic properties of the pyridine ring, influencing its binding affinity to biological targets.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. Fluoro substitution often enhances lipophilicity, metabolic stability, and cell membrane permeability, all of which are crucial for drug efficacy. 5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile exemplifies these principles by incorporating multiple fluorinated groups into a biologically relevant scaffold. This has led to its adoption in several high-throughput screening campaigns aimed at identifying novel drug candidates.

Moreover, advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile with greater accuracy before experimental validation. Molecular docking studies have suggested that this compound may interact with proteins involved in signal transduction and metabolic regulation. Such insights have guided synthetic efforts toward optimizing its binding interactions and improving its therapeutic potential.

In clinical research, derivatives of pyridine-based compounds have shown promise in treating a range of diseases. For example, kinase inhibitors derived from pyridine scaffolds have been approved for use in oncology, demonstrating their clinical relevance. The structural features present in 5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile align well with these successful motifs, suggesting that further development could yield novel therapeutics with significant clinical impact.

The synthetic methodologies for preparing 5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile also reflect contemporary trends in organic synthesis. Modern techniques such as transition-metal catalysis and flow chemistry have been employed to streamline its production while maintaining high yields and purity. These advancements not only facilitate large-scale synthesis but also allow for greater flexibility in modifying its structure for tailored biological activities.

The growing interest in fluorinated pyridines has also spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to elucidate the structure and conformational preferences of compounds like 5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile. These tools provide critical insights into how structural modifications influence biological activity, guiding further optimization efforts.

Future directions in research involving 5-Iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile may include exploring its role in drug discovery beyond kinase inhibition. For instance, its potential as an intermediate in developing antiviral or anti-inflammatory agents remains underexplored but promising. Collaborative efforts between synthetic chemists and biologists will be essential to unlock its full therapeutic potential.

In conclusion,5-Iodo-3-(trifluoromethoxy)-4-(trifloro methyl)pyrid ine -2 -acetonit r ile (CAS No .1804638 -27 -4) stands out as a versatile and biologically relevant compound with significant implications for pharmaceutical research . Its unique structural features , coupled with recent advances i n synthetic an d analytical chemistry , make it a valuable asset i n designing n ew therapeutic agents . As researc h contin ues t o uncover it s p otential , thi s compoun d is poised t o play an increasingly important role i n addressing unmet medical needs .